1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 1-cyclopentyl-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H24N2O2S/c1-14-6-8-16(9-7-14)21(19,20)18-12-10-17(11-13-18)15-4-2-3-5-15/h6-9,15H,2-5,10-13H2,1H3
• InChI Key: HFFZNIBXGRGSNG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3CCCC3

Description

1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine, also known as PIPES, is a commonly used buffer in biochemical and molecular biology experiments. PIPES is a zwitterionic compound that can maintain a constant pH value even when the temperature changes. Due to its unique properties, PIPES has become a popular choice for many scientific research applications.

Mechanism of Action

1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine is a zwitterionic compound that can maintain a constant pH value due to its ability to donate or accept protons. It acts as a weak acid and a weak base, which allows it to resist changes in pH even when the temperature changes. This compound can also form complexes with metal ions, which makes it useful in certain biochemical experiments.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. It is considered to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of 1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine as a buffer include its ability to maintain a constant pH value, its low UV absorbance, and its compatibility with a wide range of biological molecules. However, this compound has some limitations, such as its relatively high cost compared to other buffers and its limited solubility in water at low pH values.

Future Directions

There are several future directions for research on 1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine. One area of interest is the development of new this compound derivatives with improved properties, such as increased solubility or reduced cost. Another area of research is the application of this compound in new areas of scientific research, such as drug delivery or nanotechnology. Additionally, the use of this compound in combination with other buffers or additives may lead to new insights into the behavior of biological molecules.

Synthesis Methods

The synthesis of 1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction between piperazine and 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction produces this compound and hydrogen chloride as a byproduct. The resulting compound can be purified by recrystallization or column chromatography.

Scientific Research Applications

1-Cyclopentyl-4-[(4-methylphenyl)sulfonyl]piperazine is widely used in scientific research as a buffer in various biochemical and molecular biology experiments. It is particularly useful in experiments that require a constant pH value, such as enzyme assays, protein purification, and electrophoresis. This compound has also been used as a buffer in the preparation of liposomes and as a component of culture media for cell growth.